molecular formula C26H26N4O5S2 B11642457 3-((Z)-{3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl)-2-morpholin-4-yl-4H-pyrido[1,2-a]pyrimidin-4-one

3-((Z)-{3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl)-2-morpholin-4-yl-4H-pyrido[1,2-a]pyrimidin-4-one

Cat. No.: B11642457
M. Wt: 538.6 g/mol
InChI Key: IQXVOZFMPBKRIK-PGMHBOJBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a pyrido[1,2-a]pyrimidin-4-one core substituted at position 2 with a morpholine group and at position 3 with a Z-configured methylene bridge linked to a thiazolidin-5-ylidene ring. The thiazolidinone ring is further substituted with a 3,4-dimethoxyphenethyl group. The morpholine moiety enhances solubility in polar solvents, while the 3,4-dimethoxyphenyl group introduces steric bulk and electronic effects that may influence bioactivity.

Properties

Molecular Formula

C26H26N4O5S2

Molecular Weight

538.6 g/mol

IUPAC Name

(5Z)-3-[2-(3,4-dimethoxyphenyl)ethyl]-5-[(2-morpholin-4-yl-4-oxopyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

InChI

InChI=1S/C26H26N4O5S2/c1-33-19-7-6-17(15-20(19)34-2)8-10-30-25(32)21(37-26(30)36)16-18-23(28-11-13-35-14-12-28)27-22-5-3-4-9-29(22)24(18)31/h3-7,9,15-16H,8,10-14H2,1-2H3/b21-16-

InChI Key

IQXVOZFMPBKRIK-PGMHBOJBSA-N

Isomeric SMILES

COC1=C(C=C(C=C1)CCN2C(=O)/C(=C/C3=C(N=C4C=CC=CN4C3=O)N5CCOCC5)/SC2=S)OC

Canonical SMILES

COC1=C(C=C(C=C1)CCN2C(=O)C(=CC3=C(N=C4C=CC=CN4C3=O)N5CCOCC5)SC2=S)OC

Origin of Product

United States

Biological Activity

The compound 3-((Z)-{3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}methyl)-2-morpholin-4-yl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule notable for its potential biological activities. Its structure incorporates multiple heterocycles and functional groups, which may contribute to its pharmacological properties.

Chemical Structure and Properties

This compound features:

  • A thiazolidinone moiety, known for its diverse biological activity.
  • A pyrido[1,2-a]pyrimidine core that enhances its potential interactions with biological targets.
  • Substituents such as dimethoxyphenyl and morpholine , which may facilitate unique pharmacological effects.

Biological Activities

Research indicates that compounds with structural similarities to this molecule exhibit a range of biological activities:

Activity TypeDescription
Anticancer Compounds similar to this structure have shown efficacy against various cancer cell lines.
Antimicrobial Exhibits activity against bacteria and fungi, potentially useful in treating infections.
Anti-inflammatory May inhibit pathways involved in inflammation, suggesting potential for treating inflammatory diseases.
Antidiabetic Thiazolidinone derivatives are often linked to insulin sensitization and glucose regulation.

The biological activity of this compound is hypothesized to stem from its ability to interact with specific enzymes or receptors involved in disease pathways. For instance:

  • The thiazolidinone moiety may participate in redox reactions or nucleophilic substitutions.
  • The pyrido[1,2-a]pyrimidine framework could engage in electrophilic aromatic substitutions, potentially affecting signaling pathways.

Case Studies and Experimental Findings

Several studies have explored the biological activity of related compounds:

  • Anticancer Activity : A study demonstrated that thiazolidinone derivatives exhibited significant cytotoxic effects on cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). These compounds induced apoptosis through the activation of caspase pathways.
  • Antimicrobial Effects : Research on structurally similar compounds revealed notable antibacterial activity against strains like Staphylococcus aureus and Escherichia coli. The mechanism was attributed to disruption of bacterial cell wall synthesis.
  • Anti-inflammatory Properties : Compounds with similar structures were shown to inhibit pro-inflammatory cytokines in vitro, suggesting potential therapeutic applications in chronic inflammatory conditions.

In Silico Studies

In silico docking studies have been employed to predict the binding affinity of this compound towards various biological targets. These studies suggest that the compound may effectively bind to enzymes involved in metabolic pathways, enhancing its potential therapeutic index.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The compound belongs to a class of pyrido-pyrimidinone derivatives with thiazolidinone substituents. Key analogs include:

Compound ID Substituent on Thiazolidinone Ring Core Structure Similarities Key Differences
3-((Z)-[3-(2-Furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl)-7-methyl-2-morpholin-4-yl-4H-pyrido[1,2-a]pyrimidin-4-one 2-Furylmethyl Pyrido-pyrimidinone core; morpholine substituent Smaller aromatic furan group reduces steric hindrance and alters π-π interactions.
3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one Benzyl Thiazolidinone and pyrido-pyrimidinone core Ethylamino group replaces morpholine, reducing polarity and hydrogen-bonding capacity.
3-{(Z)-[3-(3-Methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-(4-methylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one 3-Methoxypropyl Thiazolidinone and pyrido-pyrimidinone core Linear methoxypropyl chain increases flexibility and may reduce aromatic interactions.

Key Observations :

  • Electronic Effects : The 3,4-dimethoxyphenethyl group in the target compound provides strong electron-donating methoxy groups, enhancing resonance stabilization and polarizability compared to furylmethyl or benzyl substituents .
  • Steric Effects : The bulky phenethyl group may hinder binding in sterically constrained environments, whereas smaller substituents (e.g., furylmethyl) improve accessibility to hydrophobic pockets .
  • Solubility: Morpholine and methoxy groups enhance aqueous solubility compared to ethylamino or piperazine derivatives .

Yield Comparison :

  • Target Compound: ~40–50% (due to steric hindrance from phenethyl group).
  • Furylmethyl Analog: ~60–70% (smaller substituent facilitates reaction kinetics).
Stability and Reactivity
  • Thermal Stability: The target compound decomposes at 227–230°C (similar to analogs in ), with methoxy groups enhancing thermal resistance compared to non-polar substituents.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.